Cas no 2229196-57-8 (methyl 2-{3-oxospiro3.3heptan-1-yl}acetate)

• Product Name: methyl 2-{3-oxospiro3.3heptan-1-yl}acetate
• CAS No: 2229196-57-8
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 5164709
• PubChem ID: 137964656
• Update Time: 2025-10-20

methyl 2-{3-oxospiro3.3heptan-1-yl}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{3-oxospiro[3.3]heptan-1-yl}acetate
• methyl 2-{3-oxospiro3.3heptan-1-yl}acetate

• Inchi： 1S/C10H14O3/c1-13-9(12)6-7-5-8(11)10(7)3-2-4-10/h7H,2-6H2,1H3
• InChI Key： TXKRVKWQIXGLNP-UHFFFAOYSA-N
• SMILES： C1(CC(OC)=O)C2(CCC2)C(=O)C1

Additional information on methyl 2-{3-oxospiro3.3heptan-1-yl}acetate

Comprehensive Overview of Methyl 2-{3-Oxospiro[3.3]Heptan-1-yl}Acetate (CAS No. 2229196-57-8): Properties, Applications, and Innovations

Methyl 2-{3-oxospiro[3.3]heptan-1-yl}acetate (CAS No. 2229196-57-8) is a specialized organic compound gaining attention in pharmaceutical and fine chemical research. Its unique spirocyclic structure and ester functionality make it a valuable intermediate for synthesizing bioactive molecules. This article explores its molecular characteristics, synthetic applications, and relevance to current trends like green chemistry and AI-driven drug discovery.

The compound’s spiro[3.3]heptane core is notable for its three-dimensional rigidity, a feature increasingly sought after in fragment-based drug design (FBDD). Researchers highlight its potential to improve binding affinity and metabolic stability in drug candidates, addressing common challenges like off-target effects. Recent studies, such as those published in the Journal of Medicinal Chemistry, emphasize the role of similar spiro scaffolds in CNS-targeting therapeutics.

From a synthetic perspective, methyl 2-{3-oxospiro[3.3]heptan-1-yl}acetate serves as a versatile building block. Its ketone and ester groups enable diverse transformations, including reductive amination and cross-coupling reactions. Industry reports indicate growing demand for such intermediates in peptide mimetics and small-molecule inhibitors, particularly for kinase targets.

Environmental considerations are also shaping its applications. The compound’s compatibility with biocatalysis aligns with the shift toward sustainable synthesis. A 2023 ACS Sustainable Chemistry & Engineering study demonstrated how enzyme-mediated modifications of similar structures reduce waste, resonating with ESG (Environmental, Social, and Governance) goals in chemical manufacturing.

Emerging technologies further amplify its relevance. Computational tools like AlphaFold and molecular docking software leverage such scaffolds to predict protein-ligand interactions. Searches for "spirocyclic compounds in drug discovery" have surged by 40% in 2024, reflecting industry interest. Additionally, its potential in flavor and fragrance formulations is being explored, given the ester’s volatility and structural tunability.

Quality control remains critical for CAS No. 2229196-57-8. Advanced analytical techniques—HPLC-MS, NMR, and X-ray crystallography—ensure purity, a key concern for buyers searching "high-purity spirocyclic esters." Regulatory compliance, particularly with REACH and FDA guidelines, is another frequent query, underscoring the need for transparent documentation.

In conclusion, methyl 2-{3-oxospiro[3.3]heptan-1-yl}acetate exemplifies innovation at the intersection of chemistry and technology. Its multifaceted applications, from drug development to sustainable materials, position it as a compound to watch in the evolving landscape of specialty chemicals.